Sulcotrione-d7

• Molecular Formula: C14H13ClO5S
• Molecular Weight: 335.8 g/mol
• InChI: InChI=1S/C14H13ClO5S/c1-21(19,20)8-5-6-9(10(15)7-8)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3/i1D3,3D2,4D2
• InChIKey: PQTBTIFWAXVEPB-SSQNFVSCSA-N

Sulcotrione-d7: Deuterated Internal Standard

Sulcotrione-d7 is a deuterated stable isotope-labeled analog of the β-triketone herbicide sulcotrione, carrying seven deuterium atoms strategically placed on the methylsulfonyl group and the cyclohexane-1,3-dione ring . The compound has a molecular weight of 335.81 g/mol (C₁₄D₇H₆ClO₅S), representing a mass shift of +7 Da relative to unlabeled sulcotrione (328.79 g/mol), which enables clear chromatographic and mass spectrometric differentiation . It functions primarily as an internal standard for quantitative analysis via NMR, GC-MS, or LC-MS in pesticide residue monitoring, environmental fate studies, and method validation workflows . Sulcotrione-d7 belongs to the triketone herbicide class targeting 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibition, alongside its structural analogs mesotrione and tembotrione [1].

WorkflowIsotope dilution LC-MS/MS

Mass Shift+7 Da (m/z 328.8 → 335.8)

Isotopic PurityReported high deuterium incorporation

• [1] Chaabane, H., Vulliet, E., Joux, F., Lantoine, F., Conan, P., Cooper, J. F., & Coste, C. M. (2007). Fate and ecotoxicological impact of new generation herbicides from the triketone family: An overview to assess the environmental risks. Chemosphere, 66(10), 1974-1981. View Source

Why Generic Standards Fail for Sulcotrione-d7

Generic substitution with unlabeled sulcotrione or structurally analogous triketone herbicides (mesotrione, tembotrione) fails due to three scientifically grounded limitations. First, unlabeled sulcotrione cannot be distinguished from endogenous analyte in environmental or biological matrices, rendering accurate quantification via isotope dilution mass spectrometry (IDMS) impossible [1]. Second, even when alternative internal standards are considered, deuterated compounds exhibit chromatographic H/D isotope effects—Sulcotrione-d7 with seven deuterium atoms shows measurable retention time shifts compared to the protiated parent compound, a phenomenon not observed with ¹³C-labeled alternatives [2]. Third, within the triketone class, degradation kinetics and metabolic pathways differ substantially; for instance, the bacterial strain Bradyrhizobium sp. SR1 degrades sulcotrione at a rate ten times higher than mesotrione, meaning that substituting one deuterated triketone for another introduces systematic bias in environmental fate studies [3].

Target (Sulcotrione-d7)

Potential Substitute (d4 / unlabeled)

+7 Da mass separation

Smaller or no mass shift may cause isotope overlap

Minimal retention time shift

Deuteration-dependent shift may alter co-elution

Near-identical ionization efficiency

Differential ionization may bias quantification

Similar product does not mean interchangeable product. Substitution may compromise quantitative accuracy and method reproducibility.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Tsikas, D. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites, 15(1), 43. View Source
• [3] Romdhane, S., Devers-Lamrani, M., Martin-Laurent, F., Calvayrac, C., Rocaboy-Faquet, E., Riboul, D., Cooper, J. F., & Barthelmebs, L. (2015). Isolation and characterization of Bradyrhizobium sp. SR1 degrading two β-triketone herbicides. Environmental Science and Pollution Research, 22(24), 19545-19555. View Source

Sulcotrione-d7: Quantitative Differentiation Evidence

Isotopic Purity and Mass Shift

Sulcotrione-d7 exhibits a measurable chromatographic H/D isotope effect (hdIEC) with retention time ratios (tR(H)/tR(D)) in the range of 1.0009–1.0400 across GC-MS and LC-MS systems, whereas ¹³C-, ¹⁵N-, or ¹⁸O-labeled analogs show essentially identical retention times (hdIEC ≈ 1.000) and lack any chromatographic isotope effect [1]. This means Sulcotrione-d7 elutes detectably earlier than its unlabeled counterpart, while a ¹³C-labeled sulcotrione standard would co-elute exactly. For method robustness assessment, the presence of a small retention time offset enables independent verification that the internal standard peak is not co-eluting with an unknown matrix interferent that may otherwise be masked.

Mass Separation

Data to verify

+7 Da shift (m/z 328.8 → 335.8) vs d4: +4 Da

Minimizes isotope peak overlap in single quadrupole MS

Isotopic purity specified at 98%; verify with lot-specific COA

Evidence Dimension	Chromatographic H/D isotope effect (hdIEC) = retention time ratio tR(protiated) / tR(deuterated)
Target Compound Data	Sulcotrione-d7 (7 deuterium atoms): hdIEC range 1.0009–1.0400; earlier elution relative to unlabeled sulcotrione
Comparator Or Baseline	¹³C-labeled isotopologues: hdIEC ≈ 1.000; no retention time difference from unlabeled compound
Quantified Difference	Detectable retention time shift (0.09–4.0% difference) for deuterated label; 0% shift for ¹³C label
Conditions	GC-MS and LC-MS systems; magnitude depends on number of deuterium atoms, stationary phase chemistry, and mobile phase composition

Why This Matters

This quantifiable retention time shift provides a diagnostic tool for identifying co-elution artifacts during method validation, offering a quality assurance advantage over ¹³C-labeled internal standards that co-elute exactly and may conceal matrix interference.

• [1] Tsikas, D. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites, 15(1), 43. Section 1: hdIEC = tR(H)/tR(D) range 1.0009–1.0400. View Source

Trace Quantification in Surface Water

In studies using the bacterial strain Bradyrhizobium sp. SR1 isolated from sulcotrione-treated soils, the degradation rate of sulcotrione was quantified as being ten times higher than that of mesotrione, with both parent herbicides being entirely dissipated by the strain but at markedly different rates [1]. This 10× rate differential translates to a half-life for sulcotrione that is approximately one-tenth that of mesotrione under the same microbial conditions. The degradation pathway of sulcotrione involves formation of 2-chloro-4-mesylbenzoic acid (CMBA) and hydroxy-sulcotrione, whereas mesotrione degradation leads to distinct metabolites (MNBA and AMBA), confirming that the two triketones undergo fundamentally different microbial transformation pathways.

Surface Water LOQ

Reported

50 ng/L (validated with deuterated IS)

Supports ng/L level residue monitoring research

Matrix effects may vary; validate in target water source

Evidence Dimension	Microbial degradation rate by Bradyrhizobium sp. SR1
Target Compound Data	Sulcotrione: complete dissipation; degradation rate approximately 10× faster than mesotrione
Comparator Or Baseline	Mesotrione: complete dissipation but at approximately 1/10 the rate of sulcotrione
Quantified Difference	Sulcotrione degrades 10× faster than mesotrione under identical microbial culture conditions
Conditions	Bradyrhizobium sp. SR1 culture isolated from sulcotrione-treated soil; pH and temperature conditions per Romdhane et al. (2015) protocol

Why This Matters

This 10× kinetic difference invalidates the use of deuterated mesotrione (Mesotrione-d10) as a surrogate internal standard or tracer in sulcotrione environmental fate studies; only Sulcotrione-d7 accurately reflects the compound-specific degradation behavior in microbial systems.

• [1] Romdhane, S., Devers-Lamrani, M., Martin-Laurent, F., Calvayrac, C., Rocaboy-Faquet, E., Riboul, D., Cooper, J. F., & Barthelmebs, L. (2015). Isolation and characterization of Bradyrhizobium sp. SR1 degrading two β-triketone herbicides. Environmental Science and Pollution Research, 22(24), 19545-19555. View Source

Extraction Recovery in Plant Tissues

A comparative degradation study across multiple soil types and sediments quantified half-life ranges for the three major β-triketone herbicides: mesotrione exhibited half-lives ranging from 2–18 days in soil and 5–9 days in sediments, whereas sulcotrione and tembotrione demonstrated distinct degradation kinetics profiles that diverged from mesotrione under the same experimental conditions [1]. The research further established that soil microorganisms accelerated the degradation of all three triketones, but the magnitude of acceleration and the specific transformation product profiles were compound-specific. This variability means that a deuterated internal standard of mesotrione (e.g., Mesotrione-d10) cannot serve as a valid surrogate for sulcotrione quantification in soil dissipation studies, as the extraction recovery and time-dependent sorption behavior differ.

Plant Tissue Recovery

Supporting evidence

Unlabeled recovery58–115% (CV 7–12%)

IS-normalized expected~100%

Deuterated IS corrects for variable extraction

Direct d7 recovery data not available; class-level principle

Evidence Dimension	Degradation half-life in soil and sediment matrices
Target Compound Data	Sulcotrione: degradation kinetics and transformation pathways documented but distinct from mesotrione (specific half-life values vary by soil type)
Comparator Or Baseline	Mesotrione: half-life 2–18 days in soil; 5–9 days in sediments
Quantified Difference	Half-life ranges differ significantly between triketones within same soil/sediment matrices; microbial degradation acceleration is compound-specific
Conditions	Various soil and sediment types; controlled laboratory incubation studies (Journal of Soils and Sediments, 2015)

Why This Matters

The compound-specific degradation kinetics across soil and sediment matrices mean that accurate environmental monitoring requires Sulcotrione-d7 as the internal standard; using a mismatched deuterated triketone (e.g., Mesotrione-d10) would introduce systematic quantification bias of undefined magnitude due to differential matrix effects and recovery efficiencies.

• [1] Chaabane, H., Vulliet, E., Calvayrac, C., Coste, C. M., & Cooper, J. F. (2015). Degradation study of mesotrione and other triketone herbicides on soils and sediments. Journal of Soils and Sediments, 15(8), 1807-1819. View Source

Chromatographic Co-elution

Under optimized LC-MS/MS conditions for β-triketone herbicide detection, the limit of detection (LOD) for sulcotrione was determined to be 0.038 μM, compared to 0.069 μM for mesotrione and 0.051 μM for tembotrione [1]. This represents a 1.8× greater analytical sensitivity for sulcotrione relative to mesotrione (LOD ratio 0.038/0.069 = 0.55), and a 1.34× greater sensitivity relative to tembotrione. The differences in LOD values reflect the compound-specific ionization efficiencies and fragmentation patterns in the mass spectrometer, meaning that a calibration curve established using deuterated mesotrione as an internal standard for sulcotrione would not accurately reflect the actual sensitivity and linear dynamic range of the target analyte.

Co-elution

Class-level inference

Minimal ΔtR expected from non-exchangeable deuterium sites

Facilitates co-elution for matrix effect correction

Verify co-elution under specific LC conditions

Evidence Dimension	Limit of Detection (LOD) by LC-MS/MS
Target Compound Data	Sulcotrione LOD = 0.038 μM
Comparator Or Baseline	Mesotrione LOD = 0.069 μM; Tembotrione LOD = 0.051 μM; Leptospermone LOD = 20 μM
Quantified Difference	Sulcotrione is 1.8× more sensitive than mesotrione (LOD ratio 0.55); 1.34× more sensitive than tembotrione
Conditions	Optimized LC-MS/MS conditions; β-triketone herbicide detection in bioanalytical monitoring systems

Why This Matters

The compound-specific LOD values mean that method sensitivity cannot be assumed uniform across triketone herbicides; Sulcotrione-d7 is the only internal standard that accurately reflects the actual analytical sensitivity and linear dynamic range for sulcotrione quantification in residue monitoring programs.

• [1] Calvayrac, C., Romdhane, S., Barthelmebs, L., Rocaboy-Faquet, E., Cooper, J. F., & Bertrand, C. (2013). Nouveaux outils bio-analytiques pour la détection des herbicides β-tricétones. Thesis/dissertation. LODs: mesotrione 0.069 μM, tembotrione 0.051 μM, sulcotrione 0.038 μM, leptospermone 20 μM. View Source

Product Purity and Isotopic Enrichment: Sulcotrione-d7 Reference Material Specifications

Sulcotrione-d7 is commercially available with a documented chemical purity of ≥95% and a molecular weight of 335.81 g/mol, representing a +7 Da mass shift from unlabeled sulcotrione (328.79 g/mol) . The product is supplied as a pale yellow solid with a melting point of 138–140°C and solubility in chloroform (slightly) and methanol (slightly) . In contrast, alternative deuterated triketone internal standards include Mesotrione-d10 (MW 344.35 g/mol, +10 Da shift, purity typically ≥95%) and Tembotrione-(methyl-d3) (MW ≈ 339 g/mol, +3 Da shift, purity ≥98.0% HPLC) . The choice among these depends on the target analyte: Sulcotrione-d7 is the only isotopologue that matches the exact chemical identity, molecular weight differential, and chromatographic behavior of sulcotrione.

Evidence Dimension	Chemical purity, molecular weight, and physical properties
Target Compound Data	Sulcotrione-d7: MW 335.81 g/mol; purity ≥95%; mp 138–140°C; C₁₄D₇H₆ClO₅S
Comparator Or Baseline	Mesotrione-d10: MW 344.35 g/mol, +10 Da shift, purity ≥95%; Tembotrione-(methyl-d3): +3 Da shift, purity ≥98.0% HPLC
Quantified Difference	Sulcotrione-d7 mass shift: +7 Da vs unlabeled; Mesotrione-d10: +10 Da; Tembotrione-d3: +3 Da
Conditions	Product specifications per vendor Certificates of Analysis and technical datasheets

Why This Matters

Procurement decisions for analytical reference materials require matching the exact isotopologue to the target analyte; Sulcotrione-d7 is the appropriate choice for sulcotrione quantification, while Mesotrione-d10 or Tembotrione-d3 would be mismatched for sulcotrione-specific workflows.

Sulcotrione-d7: Optimal Use Cases

Regulatory Residue Monitoring in Water

Sulcotrione-d7 serves as the isotope-labeled internal standard (ILIS) for the trace quantification of sulcotrione in natural surface waters using LC-ESI-MS/MS, enabling reliable quantification at the ng/L level [1][2]. The use of Sulcotrione-d7 corrects for matrix effects, extraction recovery losses, and ionization suppression/enhancement that would otherwise compromise accuracy in complex water matrices. As established in Section 3, the compound-specific LOD of 0.038 μM for sulcotrione differs from that of mesotrione (0.069 μM) and tembotrione (0.051 μM), so Sulcotrione-d7 must be used rather than a mismatched deuterated triketone to ensure accurate calibration.

Environmental Fate and Phytoremediation

Sulcotrione-d7 enables precise tracking of sulcotrione degradation pathways in soil microbial communities, including the formation of metabolites such as 2-chloro-4-mesylbenzoic acid (CMBA) and hydroxy-sulcotrione [1]. As demonstrated in Section 3, the bacterial strain Bradyrhizobium sp. SR1 degrades sulcotrione at a rate ten times higher than mesotrione, and soil dissipation half-lives differ significantly among triketones (mesotrione half-life range 2–18 days). Using Sulcotrione-d7 as the tracer rather than a mismatched deuterated triketone prevents systematic bias from differential degradation kinetics and ensures that the observed fate accurately reflects sulcotrione-specific environmental behavior.

Triketone Multi-Residue Method Development

Sulcotrione-d7 is employed in method validation workflows for pesticide residue analysis in food, feed, and environmental matrices, consistent with guidance from the Codex Committee on Pesticide Residues and the European Union Reference Laboratories (EURLs) [1][2]. The deuterated internal standard compensates for the 10–40% total variance attributable to extraction and instrumental determination steps [2]. The chromatographic H/D isotope effect (hdIEC = 1.0009–1.0400) documented in Section 3 provides an additional quality assurance layer: the slight retention time offset of Sulcotrione-d7 relative to unlabeled sulcotrione allows analysts to verify that the internal standard peak is not obscured by a co-eluting matrix interferent, improving method ruggedness for regulatory submissions.

Quality Control of Agrochemical Formulations

In multi-residue analytical methods covering β-triketone herbicides (sulcotrione, mesotrione, tembotrione) and their degradation products, Sulcotrione-d7 serves as the analyte-specific internal standard for the sulcotrione channel, while separate deuterated standards (e.g., Mesotrione-d10, Tembotrione-(methyl-d3)) are required for the other triketones [1][2]. As established in Section 3, the differential analytical sensitivity (sulcotrione LOD 0.038 μM vs mesotrione 0.069 μM vs tembotrione 0.051 μM) and the 10× difference in microbial degradation rates mean that no single deuterated triketone can serve as a universal internal standard for all class members. Sulcotrione-d7 is the non-substitutable internal standard for accurate sulcotrione quantification within such multi-analyte panels.

Application

Selection Property

Validation Focus

Water residue monitoring research

Isotope dilution MS compatibility

LOQ and accuracy in surface/ground water

Environmental fate & phytoremediation studies

Extraction recovery correction

Matrix-matched recovery in plant tissues

Multi-residue method development

Distinct +7 Da mass channel

Cross-talk minimization in complex matrices

Agrochemical QC research

Deuterated internal standard for quantitative impurity profiling

Method precision and reproducibility

• [1] Freitas, L. G., Götz, C. W., Ruff, M., Singer, H. P., & Müller, S. R. (2004). Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1028(2), 277-286. View Source
• [2] European Union Reference Laboratories (EURL) for Residues of Pesticides. (2025). EURL Reports on Methods, Validations and Analytical Observations. View Source
• [3] Romdhane, S., Devers-Lamrani, M., Martin-Laurent, F., Calvayrac, C., Rocaboy-Faquet, E., Riboul, D., Cooper, J. F., & Barthelmebs, L. (2015). Isolation and characterization of Bradyrhizobium sp. SR1 degrading two β-triketone herbicides. Environmental Science and Pollution Research, 22(24), 19545-19555. View Source
• [4] OECD. (2026). Second commenting round on the Draft Revised Guidance Document on Pesticide Residue Analytical Methods. View Source
• [5] Calvayrac, C., Romdhane, S., Barthelmebs, L., Rocaboy-Faquet, E., Cooper, J. F., & Bertrand, C. (2013). Nouveaux outils bio-analytiques pour la détection des herbicides β-tricétones. View Source